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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium aluminum hydride, or sodium alanate (NaAlH₄), is a powerful reducing agent used in

organic synthesis.[1] As a complex metal hydride, it is analogous in reactivity to the more

commonly used lithium aluminum hydride (LiAlH₄), capable of reducing a wide range of

functional groups.[1] Due to the polarity and weakness of the Al-H bond, NaAlH₄ serves as a

potent source of nucleophilic hydride ions (H⁻).[2]

These application notes provide a comprehensive overview of the use of NaAlH₄ in fine

chemical synthesis, including its reactivity profile, comparative analysis with other hydrides,

experimental protocols, and safety considerations.

Physicochemical Properties and Handling
Sodium alanate is a white or grayish crystalline solid that is highly reactive and requires careful

handling.
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Property Value Source

Chemical Formula NaAlH₄ [2]

Molar Mass 54.003 g/mol [2]

Appearance White to gray crystalline solid [2]

Solubility
Soluble in THF (16 g/100 mL

at RT)
[2]

Insoluble in diethyl ether,

hydrocarbons
[2]

Melting Point 178 °C [2]

Flash Point -22 °C [2]

Hazards
Highly flammable, pyrophoric,

reacts violently with water
[2]

Handling Precautions:

Inert Atmosphere: All manipulations of solid NaAlH₄ should be performed under an inert

atmosphere (e.g., argon or nitrogen) in a glovebox. Solutions can be handled using standard

Schlenk techniques.

Anhydrous Solvents: Reactions must be carried out in dry, aprotic solvents, with

tetrahydrofuran (THF) being the most common due to NaAlH₄'s solubility.[2]

Personal Protective Equipment (PPE): Wear a fire-retardant lab coat, safety glasses or a

face shield, and appropriate gloves (consult glove compatibility charts).

Reactivity and Applications in Fine Chemical
Synthesis
NaAlH₄ is a non-selective, powerful reducing agent capable of reducing a wide array of

functional groups. Its reactivity is comparable to that of LiAlH₄.
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The following table summarizes the reactivity of NaAlH₄ with various functional groups, in

comparison to LiAlH₄ and the milder sodium borohydride (NaBH₄).

Functional Group Substrate Example
Product with
NaAlH₄ / LiAlH₄

Reactivity with
NaBH₄

Aldehyde R-CHO
Primary Alcohol (R-

CH₂OH)
Yes

Ketone R-CO-R'
Secondary Alcohol (R-

CH(OH)-R')
Yes

Ester R-COOR'
Primary Alcohol (R-

CH₂OH)
No (or very slow)[2]

Carboxylic Acid R-COOH
Primary Alcohol (R-

CH₂OH)
No[3]

Amide (Primary,

Secondary, Tertiary)
R-CONR'R'' Amine (R-CH₂NR'R'') No[3]

Nitrile R-C≡N
Primary Amine (R-

CH₂NH₂)
No[3]

Epoxide Alcohol Yes

Alkyl Halide R-X Alkane (R-H) No

Note: The table provides a general overview. Specific reaction outcomes can be influenced by

substrate structure and reaction conditions.

Reduction of Esters and Carboxylic Acids to Primary Alcohols: This is a key application

where strong reducing agents like NaAlH₄ are necessary. The reaction proceeds via

nucleophilic acyl substitution followed by a second hydride addition to the intermediate

aldehyde.[4]

Reduction of Amides to Amines: NaAlH₄ effectively reduces primary, secondary, and tertiary

amides to the corresponding amines, a crucial transformation in the synthesis of many

pharmaceuticals and agrochemicals.
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Synthesis of Primary Amines from Nitriles: The conversion of nitriles to primary amines

provides a valuable method for introducing an aminomethyl group into a molecule.

Experimental Protocols
The following are generalized protocols. Note: These reactions are highly exothermic and

produce flammable hydrogen gas upon quenching. Strict adherence to safety protocols is

mandatory.

This protocol is based on standard procedures for reductions with strong aluminum hydrides.

Materials:

Sodium alanate (NaAlH₄)

Anhydrous Tetrahydrofuran (THF)

Ester substrate

Ethyl acetate (for quenching)

Saturated aqueous sodium sulfate (Na₂SO₄) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard glassware for inert atmosphere chemistry (Schlenk flask, dropping funnel,

condenser)

Procedure:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser under an inert atmosphere (N₂ or Ar), a dropping funnel, and a

thermometer.

Reagent Preparation: In the flask, suspend or dissolve NaAlH₄ (typically 1.5-2.0 equivalents

for esters) in anhydrous THF. Cool the mixture to 0 °C using an ice-water bath.
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Substrate Addition: Dissolve the ester (1.0 equivalent) in anhydrous THF and add it to the

dropping funnel. Add the ester solution dropwise to the stirred NaAlH₄ suspension at a rate

that maintains the internal temperature below 10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 2-4 hours or until TLC analysis indicates complete consumption

of the starting material. Gentle heating (reflux) may be required for less reactive esters.

Quenching (Caution: Exothermic, H₂ evolution):

Cool the reaction mixture back to 0 °C.

Slowly and carefully add ethyl acetate dropwise to quench the excess NaAlH₄.

Following the ethyl acetate quench, add saturated aqueous Na₂SO₄ solution dropwise. A

common sequence (Fieser workup for LiAlH₄, adaptable for NaAlH₄) for a reaction with 'x'

g of hydride is the sequential, slow addition of:

'x' mL of water

'x' mL of 15% aqueous NaOH

'3x' mL of water

This procedure should produce a granular precipitate that is easy to filter.

Workup:

Stir the resulting mixture for 15-30 minutes.

Filter the solid aluminum salts through a pad of Celite®, washing the filter cake thoroughly

with THF or diethyl ether.

Combine the filtrate and washes, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and

concentrate under reduced pressure to yield the crude alcohol.

Purification: Purify the crude product by flash column chromatography or distillation as

required.
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Procedure:

Follow steps 1-4 as described in Protocol 1, using the amide as the substrate. The

stoichiometry of NaAlH₄ may need to be adjusted based on the amide type (primary amides

require more hydride due to acidic N-H protons).

Perform the quenching and workup as described in steps 5 and 6 of Protocol 1.

Purification: The resulting amine may be basic. Purification may involve an acid-base

extraction or chromatography on silica gel (often pre-treated with a small amount of

triethylamine in the eluent to prevent streaking).

Visualizations (Graphviz DOT Language)
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General Workflow for NaAlH4 Reduction

Reaction Setup

Reaction

Workup

Purification

1. Assemble flame-dried
Schlenk flask under N2/Ar

2. Add anhydrous THF
and NaAlH4

3. Cool to 0 °C

5. Add substrate solution
dropwise at 0 °C

4. Dissolve substrate
in anhydrous THF

6. Warm to RT and stir
(monitor by TLC)

7. Cool to 0 °C

8. Quench excess NaAlH4
(CAUTION: Exothermic, H2 evolution)

(e.g., with Ethyl Acetate, then aq. Na2SO4)

9. Filter aluminum salts

10. Dry and concentrate filtrate

11. Purify product
(Chromatography/Distillation)

Click to download full resolution via product page

Caption: Experimental workflow for a typical reduction reaction using NaAlH₄.
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Mechanism of Ester Reduction by NaAlH4

Ester
(R-COOR')

Tetrahedral Intermediate 1

 1. Nucleophilic Addition

Aldehyde Intermediate
(R-CHO)

 2. Elimination

Leaving Group
(-OR')

Tetrahedral Intermediate 2

 3. Nucleophilic Addition

Alkoxide Product

Primary Alcohol
(R-CH2OH)

 4. Protonation

NaAlH4
(H⁻ attack)

NaAlH4
(H⁻ attack)

Aqueous Workup
(H+ source)

Click to download full resolution via product page

Caption: Reaction mechanism for the two-step reduction of an ester to a primary alcohol.
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Safety and Disposal
Safety:

Pyrophoric Nature: Sodium alanate can ignite spontaneously in moist air. Never expose the

dry powder to the atmosphere.

Violent Reaction with Water: NaAlH₄ reacts violently with water and other protic solvents

(e.g., alcohols), releasing large volumes of flammable hydrogen gas. This reaction is highly

exothermic and can cause fires or explosions.

Corrosive: Contact with moisture can form sodium hydroxide, which is corrosive. Avoid

contact with skin and eyes.

Disposal:

Quenching Excess Reagent: Unused NaAlH₄ and reaction residues must be quenched

carefully. A common and safer method involves diluting the reaction mixture with an inert,

high-boiling-point solvent (like toluene) and slowly adding a less reactive alcohol (like

isopropanol or n-butanol) at 0 °C. After the initial vigorous reaction subsides, water can be

slowly added to complete the quench.

Waste: The resulting aluminum salts are typically filtered and disposed of as solid chemical

waste. The neutralized aqueous and organic layers should be disposed of according to

institutional guidelines for chemical waste.

Conclusion
Sodium alanate is a potent and versatile reducing agent for fine chemical synthesis, offering a

reactivity profile similar to LiAlH₄. While less commonly cited in academic literature for specific

synthetic steps compared to its lithium counterpart, its power in reducing esters, amides, and

nitriles makes it a valuable tool. The primary considerations for its use are its hazardous nature,

requiring stringent adherence to anhydrous and inert atmosphere techniques. For laboratories

equipped to handle such reagents, NaAlH₄ provides a powerful option for challenging reduction

transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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